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Compound of Interest

Compound Name: (R)-Leucic acid

Cat. No.: B1205302

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
availability, and relevant technical data for (R)-Leucic acid, also known as (R)-2-Hydroxy-4-
methylpentanoic acid. This document is intended to assist researchers, scientists, and drug
development professionals in sourcing this chiral building block for their studies.

Commercial Availability

(R)-Leucic acid is readily available from a variety of chemical suppliers, manufacturers, and
distributors. The compound is typically offered in various purities and quantities, catering to
both small-scale research and larger development needs. A summary of prominent suppliers
and their offerings is presented below.

Table 1: Commercial Suppliers of (R)-Leucic Acid
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. . Available .
Supplier Purity . Price (USD) Notes
Quantities
) Offers pre-
MedChemExpres 10mM*1mL(in $42 (for )
>98.0%][1] dissolved
S DMSO), Bulk 10mM*1mL)[1] _
solutions.
Certificate of
Simson Pharma ) ) ) )
o Inquire Inquire Inquire Analysis
Limited )
provided.
Part of their
) ] ) ] ] collection of
Sigma-Aldrich Inquire Inquire Inquire ]
unique
chemicals.
In stock in the
_ $30 (250mg),
Synthonix >95% 250mg, 1g US and
$40 (19g)
overseas.
o ) 250mg, 19, 54, €32 (250mg) to Brand: Apollo
CymitQuimica Inquire o
25¢g, 100g €1,430 (100g) Scientific.
_ 1g, 59, 10g, 259, $48 (1g) to $699  In stock for most
1stsci.com =97% »
100g (100q) guantities.
Advanced ] ) Custom quotes
>95% Inquire Inquire ]
ChemBlocks available.

Note: Prices and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information and for bulk inquiries.

Experimental Protocols
Synthesis of (R)-Leucic Acid from D-Leucine

A common and straightforward method for the stereospecific synthesis of (R)-Leucic acid is

through the diazotization of D-leucine. This reaction proceeds with retention of configuration at

the chiral center.
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Reaction:

D-Leucine - (R)-Leucic acid

Materials:

D-Leucine

e Sulfuric acid (1N)

e Sodium nitrite (NaNO2)

e Water

o Ethyl ether

e Anhydrous magnesium sulfate

e |ce bath

Procedure:

e Dissolve D-leucine (e.g., 2.62 g) in 1N sulfuric acid (e.g., 30 ml) in a flask and cool the
solution to 0°C in an ice bath.

o Separately, dissolve sodium nitrite (e.g., 2.07 g) in water (e.g., 15 ml).

e Slowly add the sodium nitrite solution to the D-leucine solution while maintaining the
temperature at 0°C.

« Stir the resulting solution at 0°C for 3 hours, followed by stirring at room temperature for 2
hours.

o Extract the reaction mixture with ethyl ether (e.g., 3 x 10 ml).

o Combine the organic layers and wash with brine.

e Dry the organic layer over anhydrous magnesium sulfate.
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e Remove the solvent under reduced pressure to yield (R)-Leucic acid as a solid.

Analytical Methods for Quality Control

The quality and purity of (R)-Leucic acid, particularly its enantiomeric excess, are critical for its
application in research and drug development. High-Performance Liquid Chromatography
(HPLC) using a chiral stationary phase is the most common method for determining the
enantiomeric purity.

Chiral HPLC Method for Enantiomeric Excess Determination:

While a specific validated method for (R)-Leucic acid was not found in the immediate search,
a general strategy for developing a chiral HPLC method for acidic compounds involves
screening different chiral stationary phases (CSPs) and mobile phases.

o Chiral Stationary Phases (CSPs) to Screen: Polysaccharide-based columns (e.g., Chiralcel®
OD-H, Chiralpak® AD) are often effective for resolving chiral acids.

o Mobile Phase: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of
a non-polar solvent like n-hexane and a polar alcohol such as 2-propanol or ethanol. For
acidic compounds, the addition of a small amount of an acidic modifier like trifluoroacetic
acid (TFA) (e.g., 0.1% v/v) is often necessary to improve peak shape and resolution.

o Detection: UV detection is commonly used, with the wavelength set to the absorbance
maximum of the analyte.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H NMR and 13C NMR spectroscopy are essential for confirming the chemical structure of the
synthesized (R)-Leucic acid. The spectra can be compared with reference spectra available in
databases such as the Human Metabolome Database (HMDB) or those provided by
commercial suppliers.

Visualizations
Experimental Workflow: Synthesis and Purification
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- Workup & Purification
Diazotization Liquid-Liquid Extraction Drying ”
(NaNOz, H2S0s, 0°C) [ (Ethyl Ether) (MgSOs) |—| Solvent Evaporation |—1 —>

Click to download full resolution via product page

Caption: A representative workflow for the synthesis and purification of (R)-Leucic acid.

Logical Relationship: Commercial Availability and R&D
Applications
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Caption: The interplay between commercial availability and the progression of research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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